Cas no 67201-30-3 (2-Cyclohexene-1-carboxylic acid, 4-oxo-, methyl ester)

• Product Name: 2-Cyclohexene-1-carboxylic acid, 4-oxo-, methyl ester
• CAS No: 67201-30-3
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 1715014
• PubChem ID: 11744838
• Update Time: 2025-04-21

2-Cyclohexene-1-carboxylic acid, 4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-carboxylic acid, 4-oxo-, methyl ester
• 67201-30-3
• SCHEMBL2598725
• UVDNBPZBGMVZBV-UHFFFAOYSA-N
• DA-32424
• methyl 4-oxocyclohex-2-enecarboxylate

• Inchi： 1S/C8H10O3/c1-11-8(10)6-2-4-7(9)5-3-6/h2,4,6H,3,5H2,1H3
• InChI Key： UVDNBPZBGMVZBV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(CC1)=O)=O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37